Cas no 6592-14-9 (2-(2,4-dimethoxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2,4-dimethoxyphenyl)-2-hydroxyacetic acid
• CAS No: 6592-14-9
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 4942756
• PubChem ID: 11961797
• Update Time: 2025-11-01

2-(2,4-dimethoxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethoxymandelic acid
• 2-(2,4-dimethoxyphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C10H12O5/c1-14-6-3-4-7(8(5-6)15-2)9(11)10(12)13/h3-5,9,11H,1-2H3,(H,12,13)
• InChI Key： QRGCQNLAYKTTFQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C(=O)O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 0.8
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,4-dimethoxyphenyl)-2-hydroxyacetic acid

Comprehensive Guide to 2,4-Dimethoxymandelic Acid (CAS No. 6592-14-9): Properties, Applications, and Market Insights

2,4-Dimethoxymandelic acid (CAS No. 6592-14-9) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This methoxy-substituted mandelic acid derivative is gaining attention due to its unique structural properties, making it a valuable intermediate in drug development and other advanced chemical processes. In this article, we delve into its chemical characteristics, synthesis methods, industrial uses, and emerging trends.

The molecular formula of 2,4-Dimethoxymandelic acid is C₁₀H₁₂O₅, featuring two methoxy groups at the 2- and 4-positions of the phenyl ring. This aromatic carboxylic acid exhibits moderate solubility in polar solvents like water, ethanol, and acetone, while being less soluble in non-polar solvents. Its chiral center at the alpha-carbon makes it particularly interesting for stereoselective synthesis, a hot topic in modern pharmaceutical chemistry.

Recent scientific literature highlights the growing importance of 2,4-dimethoxyphenyl derivatives in medicinal chemistry. Researchers are particularly interested in how the electron-donating methoxy groups influence the compound's reactivity and biological activity. This aligns with current trends in drug discovery where structure-activity relationship (SAR) studies are crucial for developing new therapeutic agents.

In pharmaceutical applications, 2,4-Dimethoxymandelic acid serves as a key building block for various biologically active compounds. Its structural features make it valuable for creating potential candidates in neurological and anti-inflammatory drug research. The compound's metabolic stability and blood-brain barrier permeability are subjects of ongoing investigation, addressing common questions in drug development circles.

The synthesis of 2,4-Dimethoxymandelic acid typically involves the cyanohydrin route or oxidation of corresponding aldehydes. Recent advancements in green chemistry have led to more sustainable production methods, reflecting the industry's shift toward environmentally friendly processes. This responds to increasing searches for eco-friendly chemical synthesis and green pharmaceutical intermediates.

Analytical characterization of 6592-14-9 employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. Quality control is particularly important for pharmaceutical-grade material, where purity requirements often exceed 98%. These analytical aspects address frequent queries about compound purity verification and pharmaceutical intermediate testing.

Beyond pharmaceuticals, 2,4-Dimethoxymandelic acid finds use in specialty chemical applications. Its UV-absorbing properties make it potentially useful in materials science, particularly in polymer stabilization. This connects with current interests in advanced material additives and light-stable compounds.

The global market for fine chemical intermediates like 2,4-Dimethoxymandelic acid is experiencing steady growth, driven by increasing R&D investment in the pharmaceutical sector. Market analysts note particular demand from contract research organizations and generic drug manufacturers, reflecting broader industry trends toward outsourcing and cost-effective production.

Storage and handling of 2,4-Dimethoxymandelic acid require standard laboratory precautions. The compound should be kept in tightly sealed containers away from moisture and strong oxidizers. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed, addressing common workplace safety concerns.

Future research directions for 6592-14-9 may explore its potential in asymmetric synthesis and chiral resolution applications. The compound's structural features make it a candidate for developing new chiral auxiliaries or organocatalysts, areas of significant interest in contemporary organic chemistry.

For researchers sourcing 2,4-Dimethoxymandelic acid, quality parameters to verify include optical purity (for chiral applications), residual solvent content, and heavy metal contamination. These specifications respond to frequent purchaser inquiries about pharmaceutical intermediate quality standards.

In conclusion, 2,4-Dimethoxymandelic acid (CAS No. 6592-14-9) represents an important fine chemical building block with diverse applications in modern chemistry. Its unique structural features and potential biological activities continue to make it relevant in pharmaceutical research and specialty chemical development. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable tool for chemical innovation.